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Compound of Interest

Compound Name: TCJL37

Disclaimer: This document is intended for use by trained research, scientific, and drug
development professionals only. All procedures must be conducted in a designated laboratory
setting with appropriate engineering controls. This guide is supplementary to the official Safety
Data Sheet (SDS), which should be consulted for comprehensive safety information.

Immediate Safety and Hazard Information

TCJL37 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a key component of the
JAK/STAT signaling pathway.[1][2] While comprehensive toxicological data is not fully available,
its mechanism of action suggests that it may have significant biological effects. Standard
laboratory precautions for handling potent, biologically active small molecules should be strictly
followed.

Primary Hazards:

o Acute Exposure: The toxicological properties have not been fully investigated.[3] Dust or
powder may cause irritation to the skin, eyes, and respiratory tract.[4]

o Chronic Exposure: Long-term effects are unknown. As a potent kinase inhibitor, systemic
absorption could lead to unintended biological effects.

e Environmental Hazards: The environmental impact has not been fully determined. Avoid
release into the environment.[4]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling TCJL37. The following table
summarizes the minimum required PPE for various laboratory operations.

Operation

Eye & Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Weighing/Aliquoti

Safety glasses

with side shields

Nitrile gloves

(double-gloving

Fully buttoned

Required if not
performed in a
certified chemical
fume hood or
ventilated

balance

ng (Solid) or safety lab coat
recommended) enclosure. Use a
goggles.[5]
NIOSH-approved
N95 or higher-
rated respirator.
[6]
Recommended if
Safety glasses ]
] T ) not performed in
Solution with side shields o Fully buttoned -~
] Nitrile gloves a certified
Preparation or safety lab coat )
| chemical fume
oggles.
9099 hood.
Not typically
required if
Cell Culture/In o Fully buttoned ]
] Safety glasses Nitrile gloves performed in a
Vitro Assays lab coat ) )
biological safety
cabinet.
Required. Use a
) NIOSH-approved
) o Chemical- ) )
Chemical splash Heavy-duty nitrile ) respirator with
. resistant apron _
Spill Cleanup goggles and face  or butyl rubber appropriate

shield.

gloves.

or gown over lab

coat.

cartridges for
organic vapors

and particulates.
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Chemical and Physical Properties

A summary of key quantitative data for TCJL37 is provided below for logistical and safety

planning.
Property Value Source
CAS Number 1258294-34-6 [1][2]
Molecular Formula C17H11CIF2N40O2 [11121[7]
Molecular Weight 376.74 g/mol (112171
Purity >98% [2][8]
Appearance Solid [8]

Soluble to 100 mM in DMSO.
Solubility [2] Sparingly soluble in DMSO [2][8]
(1-10 mg/ml).[8]

Store at +4°C for short term
(days to weeks) or -20°C for

Storage [21[7]
long term (months to years).[2]

[7]

Operational Handling and Storage Plan
Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
e Log the compound into the chemical inventory system.

o Store the container in a designated, well-ventilated, and secure location at the recommended
temperature (+4°C for short-term, -20°C for long-term).[7]

e Ensure the storage area is clearly labeled with hazard warnings.

Preparation of Stock Solutions
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This protocol details the preparation of a 10 mM stock solution in DMSO.

e Pre-calculation: Determine the required mass of TCJL37 and volume of DMSO. For 1 mL of
a 10 mM stock, 3.77 mg of TCJIL37 is needed (Mass = 10 mmol/L * 1 mL * 376.74 g/mol ).

e Preparation:

[¢]

Don all required PPE (Section 2.0).

o Perform all weighing and solvent addition steps inside a certified chemical fume hood or a
ventilated balance enclosure.

o Weigh the calculated amount of TCJL37 solid into a sterile, conical microcentrifuge tube.
o Add the calculated volume of anhydrous DMSO.

o Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming in
a water bath may be required.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store aliquots at -20°C or -80°C in a freezer designated for chemical storage.

Experimental Workflow and Signaling Pathway
Experimental Workflow: In Vitro Kinase Assay

The following diagram outlines the typical workflow for assessing the inhibitory activity of
TCJL37 against its target, TYK2.
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Preparation Assay Execution

Prepare TCJL37 Add Recombinant
Stock Solution (10mM) TYK2 Enzyme

Create Serial Dilution Add Substrate

(e.g., 10puM to 1nM) & ATP

Add TCJL37 Dilutions
& Controls

Incubate at 30°C

Detection & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. TCJIL37 | 1258294-34-6 | Data Sheet | BioChemPartner [bcpchemlab.com]
e 2. rndsystems.com [rndsystems.com]

e 3. fishersci.com [fishersci.com]

e 4. cdn.chemservice.com [cdn.chemservice.com]

e 5.dc37.net [dc37.net]

e 6. Oregon Occupational Safety and Health : Personal protective equipment : State of Oregon
[osha.oregon.gov]

e 7. medkoo.com [medkoo.com]
e 8. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Protocol for
TCJL37]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611249#personal-protective-equipment-for-handling-
tcjl37]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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